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  4. 2-[3-Cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
2-[3-Cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide 2-[3-Cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
Brand Name: Vulcanchem
CAS No.: 496798-64-2
VCID: VC0460252
InChI: InChI=1S/C26H21F3N4O3S2/c1-35-20-8-7-14(9-21(20)36-2)19-10-18(26(27,28)29)17(12-31)24(32-19)37-13-23(34)33-25-16(11-30)15-5-3-4-6-22(15)38-25/h7-10H,3-6,13H2,1-2H3,(H,33,34)
SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=C(C4=C(S3)CCCC4)C#N)OC
Molecular Formula: C26H21F3N4O3S2
Molecular Weight: 558.6g/mol

2-[3-Cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide

CAS No.: 496798-64-2

Main Products

VCID: VC0460252

Molecular Formula: C26H21F3N4O3S2

Molecular Weight: 558.6g/mol

2-[3-Cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide - 496798-64-2

CAS No. 496798-64-2
Product Name 2-[3-Cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
Molecular Formula C26H21F3N4O3S2
Molecular Weight 558.6g/mol
IUPAC Name 2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
Standard InChI InChI=1S/C26H21F3N4O3S2/c1-35-20-8-7-14(9-21(20)36-2)19-10-18(26(27,28)29)17(12-31)24(32-19)37-13-23(34)33-25-16(11-30)15-5-3-4-6-22(15)38-25/h7-10H,3-6,13H2,1-2H3,(H,33,34)
Standard InChIKey NXEGUBBTXJMGIP-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=C(C4=C(S3)CCCC4)C#N)OC
Canonical SMILES COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=C(C4=C(S3)CCCC4)C#N)OC
PubChem Compound 1773726
Last Modified Nov 13 2021
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